1-ethyl-4-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperazine

• IUPAC Name: 4-[(4-ethylpiperazin-1-yl)methyl]-5-methyl-2-(4-methylsulfanylphenyl)-1,3-oxazole
• InChI: InChI=1S/C18H25N3OS/c1-4-20-9-11-21(12-10-20)13-17-14(2)22-18(19-17)15-5-7-16(23-3)8-6-15/h5-8H,4,9-13H2,1-3H3
• InChI Key: IJDHNDCQPBEKMB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(OC(=N2)C3=CC=C(C=C3)SC)C
• Molecular Formula: C18H25N3OS
• Molecular Weight: 331.5 g/mol

Description

1-ethyl-4-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperazine is a chemical compound that has been widely studied in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of piperazine derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperazine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems. It is also thought to modulate the activity of ion channels, such as the voltage-gated calcium channels.
Biochemical and Physiological Effects:
Studies have shown that 1-ethyl-4-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperazine has several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has analgesic effects by blocking the transmission of pain signals in the nervous system. Additionally, it has anticonvulsant effects by modulating the activity of ion channels.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-4-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperazine in lab experiments is its high potency and selectivity. It has been shown to be effective at low concentrations, which makes it a cost-effective option for research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results obtained from experiments.

Future Directions

There are several future directions for research on 1-ethyl-4-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperazine. One potential direction is to study its potential use as an antidepressant and anxiolytic agent. Another direction is to investigate its effects on other neurotransmitter systems, such as the GABA and glutamate systems. Additionally, further studies could be conducted to investigate its potential use in the treatment of various neurological disorders, such as epilepsy and neuropathic pain.
Conclusion:
In conclusion, 1-ethyl-4-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperazine is a promising compound that has shown potential applications in the field of medicine. Its high potency and selectivity make it a cost-effective option for research. Although its mechanism of action is not fully understood, it has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. Further research is needed to fully understand its potential uses and mechanisms of action.

Synthesis Methods

The synthesis of 1-ethyl-4-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperazine can be achieved through several methods. One of the most commonly used methods is the reaction of 1-ethylpiperazine with 5-methyl-2-(4-methylthiophenyl)-1,3-oxazole-4-carbaldehyde in the presence of a suitable catalyst. This reaction leads to the formation of the desired compound in good yields.

Scientific Research Applications

The compound 1-ethyl-4-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperazine has been extensively studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use as an antidepressant and anxiolytic agent.